![molecular formula C14H15NOS B6232094 3-methyl-N-[(4-methylphenyl)methyl]thiophene-2-carboxamide CAS No. 445007-73-8](/img/no-structure.png)
3-methyl-N-[(4-methylphenyl)methyl]thiophene-2-carboxamide
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Physical And Chemical Properties Analysis
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| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-N-[(4-methylphenyl)methyl]thiophene-2-carboxamide involves the reaction of 3-methylthiophene-2-carboxylic acid with 4-methylbenzylamine, followed by N-methylation of the resulting amide intermediate.", "Starting Materials": [ "3-methylthiophene-2-carboxylic acid", "4-methylbenzylamine", "Methylating agent (e.g. methyl iodide)", "Base (e.g. sodium hydride)" ], "Reaction": [ "Step 1: Activation of carboxylic acid - The carboxylic acid group of 3-methylthiophene-2-carboxylic acid is activated using a coupling reagent (e.g. EDC/HOBt) to form an active ester intermediate.", "Step 2: Reaction with amine - The active ester intermediate is then reacted with 4-methylbenzylamine to form the corresponding amide intermediate.", "Step 3: N-methylation - The amide intermediate is then N-methylated using a methylating agent (e.g. methyl iodide) and a base (e.g. sodium hydride) to form the final product, 3-methyl-N-[(4-methylphenyl)methyl]thiophene-2-carboxamide." ] } | |
CAS RN |
445007-73-8 |
Molecular Formula |
C14H15NOS |
Molecular Weight |
245.3 |
Purity |
95 |
Origin of Product |
United States |
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